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Cat. No.: B1679922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the effects of the synthetic progestin

norgestomet on Luteinizing Hormone (LH) pulse frequency. The information is compiled from

peer-reviewed studies to assist researchers in understanding its mechanism of action and to

provide a baseline for future investigations. This document summarizes key quantitative data,

outlines experimental methodologies, and visualizes relevant pathways and workflows.

Quantitative Data Summary
The following tables summarize the dose-dependent effects of norgestomet on LH pulse

frequency and other related reproductive parameters in heifers, as reported in a key study.

Table 1: Effect of Norgestomet Dosage on Mean LH Concentrations, Pulse Frequency, and

Pulse Amplitude in Heifers.
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Treatment
Group

Number of
Implants

Mean LH
Concentration
(ng/mL)

LH Pulse
Frequency
(pulses/24h)

LH Pulse
Amplitude
(ng/mL)

Control 0 0.6 ± 0.1 11.2 ± 1.5 0.8 ± 0.1

1Norg 1 1.1 ± 0.1 20.4 ± 1.8 0.9 ± 0.1

2Norg 2 0.7 ± 0.1 11.8 ± 1.7 0.6 ± 0.1

4Norg 4 0.5 ± 0.1 6.8 ± 1.4 0.8 ± 0.1

8Norg 8 0.4 ± 0.1 1.2 ± 0.8 0.9 ± 0.1

Data adapted from Sanchez et al. (1995). Values are presented as mean ± SEM.[1][2][3][4][5]

Table 2: Effect of Norgestomet Dosage on Ovarian Follicular Growth and Size of the Ovulatory

Follicle in Heifers.

Treatment Group
Number of
Implants

Rate of Follicular
Growth (mm/day)

Size of Ovulatory
Follicle (mm)

Control 0 1.1 ± 0.2 14.8 ± 0.7

1Norg 1 1.7 ± 0.1 18.6 ± 1.2

2Norg 2 1.5 ± 0.2 17.4 ± 1.1

4Norg 4 1.3 ± 0.2 16.9 ± 1.0

8Norg 8 1.0 ± 0.2 15.1 ± 0.9

Data adapted from Sanchez et al. (1995). Values are presented as mean ± SEM.

Experimental Protocols
The following is a detailed methodology from a pivotal study that investigated the dose-

dependent effects of norgestomet on LH pulse frequency in heifers.

Study Title: Dosage of the Synthetic Progestin, Norgestomet, Influences Luteinizing Hormone

Pulse Frequency and Endogenous Secretion of 17β-Estradiol in Heifers.
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Objective: To determine if different doses of norgestomet could mimic the effects of midluteal

phase concentrations of progesterone on the secretion of LH and 17β-estradiol in bovine

females.

Animal Model: Beef heifers were randomly assigned to one of five treatment groups (n=5 per

group).

Treatment Groups:

Control: Untreated control heifers.

1Norg: One norgestomet implant.

2Norg: Two norgestomet implants.

4Norg: Four norgestomet implants.

8Norg: Eight norgestomet implants.

Experimental Procedure:

On Day 7 of the estrous cycle (Day 0 = behavioral estrus), heifers in the treatment groups

received their respective number of norgestomet implants subcutaneously in the ear. The

implants remained in place for 10 days.

To induce luteolysis, all heifers treated with norgestomet also received two injections of 25

mg prostaglandin F2α (PGF2α) on Day 7 and Day 8.

Control heifers received a single injection of 25 mg PGF2α at the time of implant removal in

the treated groups.

LH Pulse Frequency Determination: Blood samples were collected every 15 minutes for 24

hours on Day 10 and Day 16 of the experiment to measure LH concentrations and determine

pulse frequency.

Hormone Assays: Blood samples were analyzed for concentrations of LH, progesterone, and

17β-estradiol using radioimmunoassay (RIA).
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Ovarian Follicle Monitoring: Ovarian follicular development was monitored daily via

ultrasonography from Day 2 to Day 23.

Visualizations
The following diagrams illustrate the experimental workflow and a proposed signaling pathway

for norgestomet's action.
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Experimental Setup

Treatment Protocol (Day 7-17)

Data Collection

Data Analysis

Beef Heifers (n=25)

Random Assignment to 5 Groups (n=5 each)
Control, 1Norg, 2Norg, 4Norg, 8Norg

Day 7: Norgestomet Implant(s) Inserted

Day 2-23: Daily Ultrasonography
for Follicular Dynamics

Day 7 & 8: PGF2α Injection (Norgestomet Groups)

Day 17: Implant Removal

Day 17: PGF2α Injection (Control Group) Day 10 & 16: Frequent Blood Sampling (15 min intervals for 24h)
for LH Pulse Analysis

Radioimmunoassay (RIA) for LH, Progesterone, Estradiol

Statistical Analysis of Hormonal Data and Follicular Growth

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothalamus

Anterior Pituitary

Ovary

Norgestomet

Progesterone Receptor (PR)

Binds to

KNDy Neurons

Negative Feedback

GnRH Pulse Generator

Regulates

Gonadotrophs

Stimulates

LH Secretion

Pulsatile Release

Ovary

Follicular Growth

Estradiol

Feedback

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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